1-(propan-2-yl)-1H-1,2,4-triazol-3-amine
Overview
Description
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine is a type of organic compound that belongs to the class of triazoles. Triazoles are a group of five-membered ring compounds containing three nitrogen atoms. They are known for their diverse range of biological activities .
Molecular Structure Analysis
The molecular structure of 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine would likely include a triazole ring attached to an isopropyl group (propan-2-yl). The exact structure could be confirmed using spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Chemical Reactions Analysis
The chemical reactions involving 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine would depend on the specific conditions and reagents present. As a triazole derivative, it might participate in reactions typical for this class of compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine would depend on its specific structure. For example, similar compounds like isopropyl acetate are miscible with most other organic solvents and slightly soluble in water .Scientific Research Applications
- Application : 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine has been studied for its NLO properties . Researchers explore its potential as a component in devices like optical switches, modulators, and frequency converters.
- Application : The compound’s pleasant aroma and preservative properties make it suitable for enhancing food products . Researchers investigate its safety and efficacy in food preservation.
- Application : Research aims to uncover its potential clinical uses, such as antimicrobial properties or therapeutic applications . Investigations include toxicity studies and pharmacological assessments.
- Application : Researchers investigate the crystal structure of 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine . Insights aid in designing new materials with desired properties, such as improved stability or solubility.
Nonlinear Optical (NLO) Properties
Flavoring and Natural Preservative
Biological Actions and Clinical Applications
Material Science and Crystal Engineering
These diverse applications highlight the versatility and potential impact of 1-(propan-2-yl)-1H-1,2,4-triazol-3-amine across scientific disciplines. Researchers continue to explore its properties and applications, contributing to our understanding of this intriguing compound. 🌟
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-propan-2-yl-1,2,4-triazol-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4/c1-4(2)9-3-7-5(6)8-9/h3-4H,1-2H3,(H2,6,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYXSAVAFEFCDKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=NC(=N1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(propan-2-yl)-1H-1,2,4-triazol-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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